1-(Azidomethyl)-4-(bromomethyl)benzene

Polymer Chemistry Cationic Ring-Opening Polymerization Bioconjugation
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C8H8BrN3
Molecular Weight 226.07 g/mol
Cat. No. B15376945
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name1-(Azidomethyl)-4-(bromomethyl)benzene
Molecular FormulaC8H8BrN3
Molecular Weight226.07 g/mol
Structural Identifiers
SMILESC1=CC(=CC=C1CN=[N+]=[N-])CBr
InChIInChI=1S/C8H8BrN3/c9-5-7-1-3-8(4-2-7)6-11-12-10/h1-4H,5-6H2
InChIKeyLHLGUVBHSXYRTK-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes250 mg / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

1-(Azidomethyl)-4-(bromomethyl)benzene: Overview


1-(Azidomethyl)-4-(bromomethyl)benzene (CAS 1144106-67-1) is a small-molecule organic compound classified as a heterobifunctional benzene derivative. It features two distinct reactive centers—an azidomethyl group (-CH₂N₃) and a bromomethyl group (-CH₂Br)—positioned para to each other on a phenyl ring [1]. This architecture enables sequential, orthogonal chemical transformations: the azide moiety can engage in copper-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-promoted variants (SPAAC), while the benzylic bromide is a potent electrophile for nucleophilic substitution [2]. With a molecular formula of C₈H₈BrN₃ (MW 226.08 g/mol) and a calculated LogP of ~3.4, the compound is typically supplied as a solid or oil at purities ≥95% [1].

CROP initiator for azide-terminated poly(2-oxazoline) synthesis
Sequential orthogonal bioconjugation via CuAAC/SPAAC then nucleophilic substitution
Patent-cited intermediate for singlet oxygen carrier research

Why In-Class Analogs Cannot Substitute This Compound


The procurement value of this specific compound rests on its unique pairing of an sp³-hybridized azidomethyl group with a para-positioned sp³-bromomethyl group, a combination that allows for the direct, quantitative introduction of an azide-functionalized α-terminus into living polymer chains [1]. Closely related analogs lack this precise functional group arrangement: 1,4-bis(azidomethyl)benzene offers two azides but no bromide handle, leading to undesired crosslinking or symmetrical product distributions; 1-azido-4-(bromomethyl)benzene attaches the azide directly to the aromatic ring (aryl azide), which does not initiate CROP effectively and is less suited to CuAAC/SAPAAC bioconjugation than a benzylic azide; and 1-(azidomethyl)-4-bromobenzene contains a less reactive aromatic bromide that precludes the efficient nucleophilic initiation step required for living polymerization systems [1][2]. These structural differences translate directly into performance deficits: incomplete end-group fidelity, broader molecular weight distributions, and loss of synthetic orthogonality.

1,4-bis(azidomethyl)benzene Two azide groups, no bromide handle; may lead to undesired crosslinking or symmetric products.
1-azido-4-(bromomethyl)benzene Aryl azide instead of benzylic azide; limits CROP initiation efficiency for living polymerization.
1-(azidomethyl)-4-bromobenzene Aryl bromide is less reactive; may not support efficient nucleophilic initiation required for controlled POx synthesis.

Quantitative Evidence for Selection


Azide End-Group Fidelity in Poly(2-oxazoline) Synthesis

As a CROP initiator for 2-oxazolines, 1-(azidomethyl)-4-(bromomethyl)benzene achieves quantitative azide degree of functionalization (DF = Quant.) across all tested monomers (NonOx, EtPentOx, MeOx, EtOx) with dispersity values (Đ) consistently below 1.1 and conversions of 90–99% [1]. In contrast, the previously reported azide-functionalized tosylate initiator produced poly(2-oxazoline) with broad molar mass distributions indicative of slow initiation, and traditional post-polymerization azide end-capping via NaN₃ quenching frequently yields incomplete termination with low DF for hydrophobic POx variants [1]. The benzylic azide moiety in this compound does not itself initiate CROP, ensuring that polymerization proceeds exclusively through the bromomethyl group, a critical selectivity advantage absent in dual-azide analogs [1].

End-Group Fidelity
Head-to-head
Quantitative azide DF (all monomers); Đ ≤ 1.20
Ensures every chain bears a functional handle, eliminating non-functionalized chain purification
90–99% monomer conversion; [M]/[I] 10–40, MW-assisted CROP
Polymer Chemistry Cationic Ring-Opening Polymerization Bioconjugation

One-Step Synthesis with Orthogonal Selectivity

The compound is prepared via a single-step nucleophilic substitution of 1,4-bis(bromomethyl)benzene with sodium azide in DMSO or DMF, a reaction that selectively reacts only one of the two equivalent benzylic bromide sites [1][2]. This monofunctionalization selectivity is inherent to the stoichiometric control of the reaction and is not achievable with pre-synthesized 1-azido-4-(bromomethyl)benzene or 1-(azidomethyl)-4-bromobenzene, which require multi-step syntheses with protecting group strategies or different starting materials. The resulting heterobifunctional product retains a reactive bromide for downstream diversification, a feature absent in the symmetrical bis-azide analog 1,4-bis(azidomethyl)benzene [2].

Synthetic Orthogonality
Class-level
One-step mono-azidation of 1,4-bis(bromomethyl)benzene
Retains one benzylic Br and one benzylic N₃ for sequential diversification
Stoichiometry-controlled; no bis-azide contamination risk
Synthetic Methodology Orthogonal Chemistry Bifunctional Linkers

Intermediate for Singlet-Oxygen Delivery Systems

A patent disclosure (US patent family) explicitly describes the use of 1-(azidomethyl)-4-(bromomethyl)benzene as an essential intermediate in the synthesis of endoperoxide compounds designed for controlled-release singlet oxygen generation [1]. The synthetic route uses 1,4-bis(bromomethyl)benzene as the starting material, with the target compound obtained via affinity substitution and addition reactions, then further converted to 1-(4-(azidomethyl)benzyl)pyridinium salts. No comparator compound—1,4-bis(bromomethyl)benzene, 1,4-bis(azidomethyl)benzene, or 1-azido-4-(bromomethyl)benzene—is cited in this patent as a direct substitute for this intermediate, confirming its specific structural requirement for the disclosed endoperoxide architecture.

Patent Intermediate
Context-dependent
Required intermediate for endoperoxide singlet oxygen carriers
Supports patent-route compliance for singlet oxygen research applications
Structural analogs not cited in this synthetic pathway
Photodynamic Therapy Singlet Oxygen Delivery Patent-Documented Intermediates

Click Chemistry Competency and Gram-Scale Triazole Yields

While direct data for the target compound in CuAAC is limited in open literature, the closely related 4-bromobenzyl azide (1-(azidomethyl)-4-bromobenzene) achieves good to excellent yields in ZnO-CTAB-catalyzed triazole formation with phenylacetylene on a gram scale (Table 3, entries 15a–15b in Hazarika et al., 2024) [1]. The target compound, bearing an additional benzylic bromide, is expected to exhibit comparable or superior click reactivity due to the electron-withdrawing effect of the bromomethyl substituent, which polarizes the azidomethyl group for cycloaddition. The retained bromide handle post-click enables further diversification, a capability not available with 1-(azidomethyl)-4-bromobenzene (whose aryl bromide is poorly reactive under mild conditions) or with 1,4-bis(azidomethyl)benzene (which yields only symmetrical bis-triazole products) [1][2].

Click & Diversification
Reported
Gram-scale triazole formation with retained bromide handle
Enables sequential click-then-substitute strategy not possible with bis-azide or aryl-bromide analogs
Based on analogous benzyl azide reactivity (ZnO-CTAB, 60 °C)
Click Chemistry Triazole Synthesis Gram-Scale Production

Procurement-Driven Application Scenarios


Living CROP Initiator for Drug Delivery Platforms

This compound is the initiator of choice for synthesizing α-azide-functionalized poly(2-oxazoline)s (POx) with quantitative end-group fidelity and low dispersity (Đ ≤ 1.20) [1]. The resulting polymers can be directly conjugated to alkyne-bearing drugs, targeting ligands, or fluorophores via SPAAC or CuAAC, making them superior PEG alternatives for therapeutic applications. For labs scaling up POx-based drug delivery systems, procurement of this initiator ensures reproducible polymer architecture without the inconsistent end-capping efficiencies characteristic of post-polymerization azidation methods [1].

Sequential Orthogonal Bioconjugation

The compound's orthogonal reactivity—azide for click chemistry, benzylic bromide for nucleophilic displacement—enables a 'click-first, substitute-second' strategy that avoids cross-reactivity and protecting group manipulations [2][4]. This is particularly valuable for constructing heterobifunctional linkers, photoaffinity probes, or branched architectures where precise spatial control of the two functional handles is required. No other single benzene-based scaffold in its class provides a benzylic azide and a benzylic bromide simultaneously [1].

Singlet Oxygen Delivery for Photodynamic Therapy

As documented in the patent literature, this compound is a required intermediate for synthesizing endoperoxide-based singlet oxygen carriers that release cytotoxic singlet oxygen upon thermal or photochemical activation [3]. Research groups developing targeted photodynamic therapy agents or antimicrobial coatings requiring controlled ¹O₂ release should procure this specific compound to replicate the disclosed synthetic routes and ensure compatibility with the patented molecular architecture.

Synthesis of Galectin Inhibitor Glycomimetics

The compound has been employed as a synthetic intermediate in the preparation of glycomimetic galectin inhibitors, where the azidomethyl group participates in triazole-forming click reactions to attach carbohydrate recognition elements, and the bromomethyl group enables subsequent diversification to modulate affinity and selectivity profiles . For medicinal chemistry programs targeting galectin-mediated cancer progression or immune regulation, this compound provides a validated entry point to a library of triazole-linked glycomimetics.

Application
Selection Property
Validation Focus
Living CROP Initiator for POx Drug Delivery Research
Quantitative azide end-group fidelity with low dispersity
Verify DF and Đ (target ≤ 1.20); confirm monomer conversion ≥ 90%
Sequential Orthogonal Bioconjugation
Orthogonal benzylic azide and benzylic bromide handles
Validate reaction sequence: CuAAC/SPAAC then nucleophilic substitution without cross-reactivity
Singlet Oxygen Carrier Research
Patent-documented heterobifunctional scaffold for endoperoxide synthesis
Reproduce patent route; characterize singlet oxygen release in model systems
Galectin-Targeting Glycomimetic Synthesis
Benzylic azide for triazole-linked glycomimetic assembly
Assess triazole formation efficiency; diversify via bromide substitution
Quote Request

Request a Quote for 1-(Azidomethyl)-4-(bromomethyl)benzene

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.